N-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-[1-(3-methylimidazo[4,5-b]pyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C15H21N5O2S/c1-19-14-13(5-2-8-16-14)17-15(19)20-9-3-4-11(10-20)18-23(21,22)12-6-7-12/h2,5,8,11-12,18H,3-4,6-7,9-10H2,1H3
• InChI Key: BNFPFZIGCWWSRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N3CCCC(C3)NS(=O)(=O)C4CC4
• Molecular Formula: C15H21N5O2S
• Molecular Weight: 335.4 g/mol
• CAS No.: 2640958-10-5

Description

Imidazo[4,5-b]pyridine is a type of heterocyclic compound that contains an imidazole ring fused with a pyridine moiety. These compounds are known to play a crucial role in numerous disease conditions. They have been found to have various biological activities, including acting as GABA A receptor agonists.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridine derivatives has been reported in various ways. For instance, a regioselective approach for the synthesis of 2-substituted 3H-imidazo[4,5-b]pyridine and 1H-imidazo[4,5-b]pyridine has been reported. The overall efficiency of a cross-coupling process is significantly affected by the structure of the ligand.

Molecular Structure Analysis

The imidazo[4,5-b]pyridine moiety is a fused ring system that contains an imidazole ring and a pyridine ring. This structural resemblance to purines has prompted biological investigations to assess their potential therapeutic significance.

Chemical Reactions Analysis

Imidazo[4,5-b]pyridines can undergo various chemical reactions. For instance, they can participate in cross-coupling processes, the efficiency of which is significantly affected by the structure of the ligand.

Future Directions

The future directions for research on “N-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidin-3-yl)cyclopropanesulfonamide” and similar compounds could include further exploration of their biological activities and potential therapeutic applications. The development of new synthetic methods could also be a focus of future research.

Mechanism of Action

Target of Action

Compounds with similar imidazole structures have been found to interact with a variety of targets, including gaba a receptors , proton pump inhibitors , aromatase inhibitors , and NSAIDs .

Mode of Action

It is known that imidazole derivatives can influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Biochemical Pathways

Imidazole derivatives are known to influence a broad range of biochemical pathways, affecting the functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, and more .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could potentially influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .